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Compound of Interest

Compound Name: Tyrphostin AG 528

Cat. No.: B15613086

Introduction

Tyrphostin AG 528, also known as Tyrphostin B66, is a potent inhibitor of protein tyrosine
kinases, demonstrating significant activity against the Epidermal Growth Factor Receptor
(EGFR) and ErbB2/HERZ2.[1][2] Dysregulation of the EGFR signaling pathway is a critical factor
in the development and progression of numerous cancers, making it a key target for
therapeutic intervention and mechanistic studies. Tyrphostin AG 528 serves as a valuable tool
for researchers in cell biology, oncology, and drug development to dissect the intricate signaling
cascades initiated by EGFR activation and to evaluate the effects of its inhibition on cellular
processes such as proliferation, survival, and differentiation.

Mechanism of Action

The binding of ligands, such as Epidermal Growth Factor (EGF), to the extracellular domain of
EGFR triggers receptor dimerization and subsequent autophosphorylation of specific tyrosine
residues within its intracellular domain. This phosphorylation event creates docking sites for a
variety of adaptor proteins and enzymes, thereby initiating multiple downstream signaling
pathways. Key pathways activated by EGFR include the RAS-RAF-MEK-ERK (MAPK)
pathway, the PI3K-AKT-mTOR pathway, and the JAK/STAT pathway.[3][4] These cascades
ultimately modulate gene expression to control fundamental cellular functions. Tyrphostin AG
528 functions as an ATP-competitive inhibitor at the kinase domain of EGFR, effectively
blocking its autophosphorylation and consequently preventing the activation of these
downstream signaling networks.
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Data Presentation

Table 1: Inhibitory Activity of Tyrphostin AG 528

Target IC50 Value Assay Type
EGFR (Epidermal Growth

4.9 uM Cell-free assay
Factor Receptor)
ErbB2 (HER2) 2.1uM Cell-free assay

Note: IC50 values can exhibit variability depending on the specific experimental conditions,
including the cell line and assay methodology employed.

Table 2: Physical and Chemical Properties of Tyrphostin AG 528

Property Value

Molecular Weight 306.32 g/mol

Formula C18H14N203

CAS Number 133550-49-9

Solubility Soluble in DMSO (e.g., 61 mg/mL)
Storage (Powder) 3 years at -20°C

o 1 year at -80°C; 1 month at -20°C (Aliquot to
Storage (Stock Solution in DMSO) )
avoid repeated freeze-thaw cycles)[2]

Visualization of Signaling Pathways and
Experimental Workflow
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Figure 1: EGFR signaling pathway and the inhibitory action of Tyrphostin AG 528.
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1. Cell Culture & Treatment
(e.g., A431 cells)

2. Serum Starvation
(12-24 hours)

3. Pre-treatment with
Tyrphostin AG 528 or Vehicle

!

4. EGF Stimulation
(e.g., 100 ng/mL for 15 min)

(5. Cell Lysis & Protein Quantification)
(6. SDS-PAGE & Western BIOD

7. Probing with Antibodies
(p-EGFR, Total EGFR, Loading Control)

(8. Detection & Analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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